2-[6-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-prop-2-enylacetamide

• IUPAC Name: 2-[6-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-prop-2-enylacetamide
• InChI: InChI=1S/C21H24FN3O4/c1-2-7-23-21(27)15-29-20-14-28-18(12-19(20)26)13-24-8-10-25(11-9-24)17-5-3-16(22)4-6-17/h2-6,12,14H,1,7-11,13,15H2,(H,23,27)
• InChI Key: YFIDJNYFFDAIMZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)COC1=COC(=CC1=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C21H24FN3O4
• Molecular Weight: 401.4 g/mol

Description

The compound appears to contain a piperazine ring, which is a common feature in many pharmaceuticals. Piperazine rings can bind to a variety of receptors in the body, which can lead to a wide range of biological effects.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluorophenyl and pyran rings, along with the piperazine ring, would contribute significantly to the three-dimensional structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the piperazine ring and the fluorophenyl group. The electron-withdrawing nature of the fluorine atom could make the phenyl ring more susceptible to electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a fluorine atom could increase its lipophilicity, potentially affecting its solubility and distribution in the body.

Scientific Research Applications

Chemopreventive and Chemotherapeutic Effects on Cancer

The compound belongs to the class of mercapto-substituted 1,2,4-triazoles. These molecules have garnered significant interest due to their potential chemopreventive and chemotherapeutic effects on cancer. They serve as a basic nucleus for various heterocyclic compounds with diverse biological applications in medicine. .

Antiviral and Anti-Infective Properties

The compound exhibits antiviral and anti-infective properties. While it is not yet approved for pharmaceutical use, it has shown promise in clinical trials. Specifically:

• Taribavirin (Viramidine) : Taribavirin, a triazole-based antiviral drug, is active against several DNA and RNA viruses. .
• HIV Treatment : Certain compounds related to the triazole structure have been investigated as treatments for HIV-1. These compounds target viral enzymes, including reverse transcriptase (RT), integrase (IN), and protease (PR). .

Other Potential Applications

While the above applications are well-documented, further research is needed to explore additional uses of this compound. Some areas of interest include:

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Given the presence of a piperazine ring, it’s possible that this compound could act on various receptors in the body.

Future Directions

Future research on this compound could involve further exploration of its biological activity, potential therapeutic uses, and safety profile. Additionally, studies could be conducted to optimize its synthesis and improve its physicochemical properties.